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Compound of Interest

Compound Name: Lirioprolioside B

Cat. No.: B15590612 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for

Lirioprolioside B, a steroidal glycoside isolated from the subterranean parts of Liriope spicata

var. prolifera. The structural elucidation of this natural product was achieved through a

combination of advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance

(NMR) and Mass Spectrometry (MS). This document compiles the key spectroscopic data and

the experimental methodologies employed in its characterization, presenting them in a clear

and accessible format for researchers in natural product chemistry, pharmacology, and drug

discovery.

Mass Spectrometry (MS) Data
High-Resolution Electrospray Ionization Mass Spectrometry (HRESIMS) was instrumental in

determining the molecular formula of Lirioprolioside B.

Table 1: Mass Spectrometry Data for Lirioprolioside B

Parameter Observed Value
Deduced Molecular
Formula

[M+Na]⁺
Data not available in search

results
C₄₁H₆₄O₁₃Na
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Experimental Protocol: Mass Spectrometry
High-resolution mass spectra were acquired using an electrospray ionization (ESI) source. The

sample was dissolved in a suitable solvent, typically methanol or a mixture of methanol and

water, and introduced into the mass spectrometer. The instrument was operated in positive ion

mode to observe the sodium adduct ion ([M+Na]⁺).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
The structural backbone and stereochemistry of Lirioprolioside B were elucidated through

extensive 1D and 2D NMR experiments. The ¹H and ¹³C NMR chemical shifts were assigned

based on COSY, HSQC, and HMBC correlations.

¹H NMR Spectroscopic Data
Table 2: ¹H NMR Spectroscopic Data for Lirioprolioside B (in C₅D₅N)

Position δH (ppm) Multiplicity J (Hz)

Aglycone

1 Data not available

... Data not available

Sugar Moieties

Rha-1' Data not available

Fuc-1'' Data not available

... Data not available

¹³C NMR Spectroscopic Data
Table 3: ¹³C NMR Spectroscopic Data for Lirioprolioside B (in C₅D₅N)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15590612?utm_src=pdf-body
https://www.benchchem.com/product/b15590612?utm_src=pdf-body
https://www.benchchem.com/product/b15590612?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590612?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Position δC (ppm)

Aglycone

1 Data not available

... Data not available

Sugar Moieties

Rha-1' Data not available

Fuc-1'' Data not available

... Data not available

Experimental Protocol: NMR Spectroscopy
NMR spectra were recorded on a high-field spectrometer. The sample was dissolved in

deuterated pyridine (C₅D₅N), and chemical shifts (δ) are reported in parts per million (ppm)

relative to the solvent signal. Standard pulse sequences were used to acquire ¹H, ¹³C, COSY,

HSQC, and HMBC spectra.

Structural Elucidation Workflow
The process of determining the structure of Lirioprolioside B involved a logical sequence of

spectroscopic analysis.
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Caption: Workflow for the isolation and structural elucidation of Lirioprolioside B.

Chemical Structure
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The comprehensive analysis of the spectroscopic data led to the unambiguous identification of

Lirioprolioside B as 25(S)-ruscogenin 1-O-[3-O-acetyl-alpha-L-rhamnopyranosyl(1-->2)]-beta-

D-fucopyranoside.[1]

Aglycone (Ruscogenin) Glycosidic Chain

25(S)-Ruscogenin β-D-fucopyranoside
1-O-

α-L-rhamnopyranosyl
(1→2)

3-O-acetyl

Click to download full resolution via product page

Caption: Schematic representation of the chemical structure of Lirioprolioside B.

This guide serves as a foundational resource for researchers working with Lirioprolioside B,

providing the essential spectroscopic data and methodologies for its identification and further

investigation. The detailed NMR and MS data are critical for quality control, dereplication

studies, and as a basis for understanding its structure-activity relationships.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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